79-50-5

DL-Pantolactone

In Stock

• CAS RN:
• 79-50-5

• Formula:
• C6H10O3

• InChI:
• InChI=1S/C6H10O3/c1-6(2)3-9-5(8)4(6)7/h4,7H,3H2,1-2H3

• InChIKey:
• SERHXTVXHNVDKA-UHFFFAOYSA-N

• DL-Pantolactone, also known as DL-Pantolactone, is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.14 g/mol. The purity is usually 95%.

Lucanthone

In Stock

• CAS RN:
• 479-50-5

• Formula:
• C20H24N2OS

• InChI:
• InChI=1S/C20H24N2OS/c1-4-22(5-2)13-12-21-16-11-10-14(3)20-18(16)19(23)15-8-6-7-9-17(15)24-20/h6-11,21H,4-5,12-13H2,1-3H3

• InChIKey:
• FBQPGGIHOFZRGH-UHFFFAOYSA-N

• Lucanthone is an orally available thioxanthone-based DNA intercalator and inhibitor of the DNA repair enzyme apurinic-apyrimidinic endonuclease 1 (APEX1 or APE1), with anti-schistosomal and potential antineoplastic activity. Lucanthone intercalates DNA and interferes with the activity of topoisomerases I and II during replication and transcription, thereby inhibiting the synthesis of macromolecules. In addition, this agent specifically inhibits the endonuclease activity of APE1, without affecting its redox activity, resulting in un-repaired DNA strand breaks which may induce apoptosis. Therefore, lucanthone may sensitize tumor cells to radiation and chemotherapy. Furthermore, lucanthone inhibits autophagy through the disruption of lysosomal function. The multifunctional nuclease APE1 is a key component for DNA repair;  its expression is often correlated with tumor cell r...

9H-fluoren-9-one thiosemicarbazone

In Stock

• CAS RN:
• 68279-50-5

• Formula:
• C14H11N3S

• InChI:
• InChI=1S/C14H11N3S/c15-14(18)17-16-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8H,(H3,15,17,18)

• InChIKey:
• IFLBOZZHJPAFBK-UHFFFAOYSA-N

• 9H-fluoren-9-one thiosemicarbazone is a useful research compound. Its molecular formula is C14H11N3S and its molecular weight is 253.32 g/mol. The purity is usually 95%.

4-Propoxyphenol

In Stock

• CAS RN:
• 18979-50-5

• Formula:
• C9H12O2

• InChI:
• InChI=1S/C9H12O2/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6,10H,2,7H2,1H3

• InChIKey:
• KIIIPQXXLVCCQP-UHFFFAOYSA-N

• 4-Propoxyphenol is a useful research compound. Its molecular formula is C9H12O2 and its molecular weight is 152.19 g/mol. The purity is usually 95%.

3-(2-chloroethyl)-1H-1,2,4-triazole hydrochloride

In Stock

• CAS RN:
• 144479-50-5

• Formula:
• C4H7Cl2N3

• 3-(2-chloroethyl)-1H-1,2,4-triazole hydrochloride is a useful research compound. Its molecular formula is C4H7Cl2N3 and its molecular weight is 168. The purity is usually 95%.

2-[4-(8-Methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetamide

In Stock

• CAS RN:
• 869079-50-5

• Formula:
• C21H15NO7

• InChI:
• InChI=1S/C21H15NO7/c1-26-16-4-2-3-11-7-15(21(25)29-20(11)16)14-9-19(24)28-17-8-12(5-6-13(14)17)27-10-18(22)23/h2-9H,10H2,1H3,(H2,22,23)

• InChIKey:
• LWXTZUWQMPIWHJ-UHFFFAOYSA-N

• 2-[4-(8-Methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetamide is a useful research compound. Its molecular formula is C21H15NO7 and its molecular weight is 393.351. The purity is usually 95%.

2-((5-(3,5-Dichlorophenylthio)-4-isopropyl-1-methylimidazol-2-yl)methoxy)ethyl acetate

• CAS RN:
• 178979-50-5

• Formula:
• C18H22Cl2N2O3S

• InChI:
• InChI=1S/C18H22Cl2N2O3S/c1-11(2)17-18(26-15-8-13(19)7-14(20)9-15)22(4)16(21-17)10-24-5-6-25-12(3)23/h7-9,11H,5-6,10H2,1-4H3

• InChIKey:
• PSYSJBNLUWWJTP-UHFFFAOYSA-N

• 2-((5-(3,5-Dichlorophenylthio)-4-isopropyl-1-methylimidazol-2-yl)methoxy)ethyl acetate is a useful research compound. Its molecular formula is C18H22Cl2N2O3S and its molecular weight is 417.3 g/mol. The purity is usually 95%.

4,4-dimethyl-5-propyl-8-trityl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione

• CAS RN:
• 330179-50-5

• Formula:
• C34H31NS3

• InChI:
• InChI=1S/C34H31NS3/c1-4-22-35-29-21-20-27(23-28(29)30-31(33(35,2)3)37-38-32(30)36)34(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26/h5-21,23H,4,22H2,1-3H3

• InChIKey:
• ULZAXMPFMCZPII-UHFFFAOYSA-N

• 4,4-dimethyl-5-propyl-8-trityl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione is a useful research compound. Its molecular formula is C34H31NS3 and its molecular weight is 549.8g/mol. The purity is usually 95%.

N-cyclohexyl-2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 681279-50-5

• Formula:
• C25H30N2OS

• InChI:
• InChI=1S/C25H30N2OS/c1-18-12-13-19(2)20(14-18)15-27-16-24(22-10-6-7-11-23(22)27)29-17-25(28)26-21-8-4-3-5-9-21/h6-7,10-14,16,21H,3-5,8-9,15,17H2,1-2H3,(H,26,28)

• InChIKey:
• BGCJNZNXKAKWTC-UHFFFAOYSA-N

• N-cyclohexyl-2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H30N2OS and its molecular weight is 406.59. The purity is usually 95%.

2-[1-[(4-Chlorophenyl)methyl]imidazol-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893379-50-5

• Formula:
• C12H12ClN3OS

• InChI:
• InChI=1S/C12H12ClN3OS/c13-10-3-1-9(2-4-10)7-16-6-5-15-12(16)18-8-11(14)17/h1-6H,7-8H2,(H2,14,17)

• InChIKey:
• PHYZZJFZNZSDMY-UHFFFAOYSA-N

• 2-[1-[(4-Chlorophenyl)methyl]imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C12H12ClN3OS and its molecular weight is 281.76. The purity is usually 95%.

3-(Propylcarbamoyl)benzoic acid

In Stock

• CAS RN:
• 940879-50-5

• Formula:
• C11H13NO3

• InChI:
• InChI=1S/C11H13NO3/c1-2-6-12-10(13)8-4-3-5-9(7-8)11(14)15/h3-5,7H,2,6H2,1H3,(H,12,13)(H,14,15)

• InChIKey:
• ZSXQJXAZWUQHFW-UHFFFAOYSA-N

• 3-(Propylcarbamoyl)benzoic acid is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.229. The purity is usually 95%.

Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate

In Stock

• CAS RN:
• 885279-50-5

• Formula:
• C12H10BrNO2S

• InChI:
• InChI=1S/C12H10BrNO2S/c1-16-12(15)10-7-17-11(14-10)6-8-2-4-9(13)5-3-8/h2-5,7H,6H2,1H3

• InChIKey:
• PVXRPIIADRQZNZ-UHFFFAOYSA-N

• Methyl 2-(4-bromobenzyl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C12H10BrNO2S and its molecular weight is 312.18 g/mol. The purity is usually 95%.

4'-Bromo-3-(3,4-dimethylphenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898779-50-5

• Formula:
• C17H16BrFO

• InChI:
• InChI=1S/C17H16BrFO/c1-11-3-4-13(9-12(11)2)5-8-17(20)14-6-7-15(18)16(19)10-14/h3-4,6-7,9-10H,5,8H2,1-2H3

• InChIKey:
• MHRHFHIVTSBGLD-UHFFFAOYSA-N

• 4'-Bromo-3-(3,4-dimethylphenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H16BrFO and its molecular weight is 335.2 g/mol. The purity is usually 95%.

Ethyl 4-Pyridylacetate hydrochloride

In Stock

• CAS RN:
• 102879-50-5

• Formula:
• C9H12ClNO2

• InChI:
• InChI=1S/C9H11NO2.ClH/c1-2-12-9(11)7-8-3-5-10-6-4-8;/h3-6H,2,7H2,1H3;1H

• InChIKey:
• MDRAQNDCTMOKMQ-UHFFFAOYSA-N

• Ethyl 4-Pyridylacetate hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO2 and its molecular weight is 201.65 g/mol. The purity is usually 95%.

4-(chloromethyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole

In Stock

• CAS RN:
• 1247179-50-5

• Formula:
• C10H9ClFN3

• InChI:
• InChI=1S/C10H9ClFN3/c11-5-10-7-15(14-13-10)6-8-2-1-3-9(12)4-8/h1-4,7H,5-6H2

• InChIKey:
• JZPZDQATYGWHCD-UHFFFAOYSA-N

• 4-(chloromethyl)-1-(3-fluorobenzyl)-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C10H9ClFN3 and its molecular weight is 225.65 g/mol. The purity is usually 95%.

(R)-2-(3,5-difluorophenyl)piperidine HCl

Usually In Stock

• CAS RN:
• 1213079-50-5

• Formula:
• C11H14ClF2N

• InChI:
• InChI=1S/C11H13F2N.ClH/c12-9-5-8(6-10(13)7-9)11-3-1-2-4-14-11;/h5-7,11,14H,1-4H2;1H/t11-;/m1./s1

• InChIKey:
• KSFLWCHHRHMYGP-RFVHGSKJSA-N

• (R)-2-(3,5-difluorophenyl)piperidine HCl is a useful research compound. Its molecular formula is C11H14ClF2N and its molecular weight is 233.68 g/mol. The purity is usually 95%.

6-(1H-1,2,4-triazol-1-yl)-2-({1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

In Stock

• CAS RN:
• 2175979-50-5

• Formula:
• C17H17F3N8O

• InChI:
• InChI=1S/C17H17F3N8O/c18-17(19,20)13-3-6-22-16(24-13)26-7-4-12(5-8-26)9-27-15(29)2-1-14(25-27)28-11-21-10-23-28/h1-3,6,10-12H,4-5,7-9H2

• InChIKey:
• XLRUVBHXDPFOHV-UHFFFAOYSA-N

• 6-(1H-1,2,4-triazol-1-yl)-2-({1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C17H17F3N8O and its molecular weight is 406.373. The purity is usually 95%.

3-[2,2-Bis(furan-2-yl)ethyl]-1-[2-(trifluoromethyl)phenyl]urea

In Stock

• CAS RN:
• 2188279-50-5

• Formula:
• C18H15F3N2O3

• InChI:
• InChI=1S/C18H15F3N2O3/c19-18(20,21)13-5-1-2-6-14(13)23-17(24)22-11-12(15-7-3-9-25-15)16-8-4-10-26-16/h1-10,12H,11H2,(H2,22,23,24)

• InChIKey:
• NBUKFWLYSINFBN-UHFFFAOYSA-N

• 3-[2,2-Bis(furan-2-yl)ethyl]-1-[2-(trifluoromethyl)phenyl]urea is a useful research compound. Its molecular formula is C18H15F3N2O3 and its molecular weight is 364.324. The purity is usually 95%.